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Compound of Interest

Compound Name: Akton

Cat. No.: B1233760

For Researchers, Scientists, and Drug Development Professionals

Introduction

Akton is an organophosphate insecticide chemically identified as O-(2-Chloro-1-(2,5-
dichlorophenyl)vinyl) O,O-diethylphosphorothioate. As with all analytical studies, accurate and
reproducible results for Akton quantification and characterization rely on the use of well-
defined analytical standards and validated protocols. This document provides detailed
application notes and experimental protocols for the use of Akton analytical standards in a
research and development setting.

Akton Analytical Standard: Properties and
Specifications

Certified reference materials (CRMs) are crucial for ensuring the traceability and accuracy of
analytical measurements. When selecting an analytical standard for Akton, it is imperative to
consider its chemical properties and the specifications provided by the supplier.

Table 1: Chemical and Physical Properties of Akton
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Property Value

O-(2-Chloro-1-(2,5-dichlorophenyl)vinyl) O,O-
diethylphosphorothioate

Chemical Name

CAS Number 1757-18-2

Molecular Formula C12H14CI303PS
Molecular Weight 375.6 g/mol
Appearance Neat (Pure) substance

Table 2: Representative Specifications for Akton Analytical Standard

Parameter Specification
Purity = 95%](1]
Format Neat

Shelf Life 36 months[1]

N As specified by the manufacturer (typically
Storage Conditions )
refrigerated)

Note: Specifications may vary between suppliers. Always refer to the Certificate of Analysis
(CoA) provided with the specific lot of the analytical standard.

Experimental Protocols

The following protocols are provided as a general guideline for the analysis of Akton in various
matrices. Method validation and optimization are essential for specific applications.

Preparation of Standard Stock and Working Solutions

Objective: To prepare accurate concentrations of Akton standards for calibration and quality
control.

Materials:
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Akton analytical standard (neat)

Class A volumetric flasks

Analytical balance

High-purity solvent (e.g., acetone, hexane, or acetonitrile)[2][3]

Protocol:

e Stock Solution (e.g., 1000 pg/mL):

1. Accurately weigh approximately 10 mg of the neat Akton analytical standard into a clean
weighing boat.

2. Transfer the weighed standard into a 10 mL Class A volumetric flask.

3. Rinse the weighing boat with a small amount of the chosen solvent and add the rinsing to
the volumetric flask to ensure quantitative transfer.

4. Add solvent to the flask, dissolving the standard completely.

5. Bring the solution to the final volume with the solvent and mix thoroughly.

6. Store the stock solution in an amber glass vial at the recommended temperature (typically
2-8 °C).

e Working Solutions (e.g., 0.1 - 10 pg/mL):

1. Perform serial dilutions of the stock solution using the same solvent to achieve the desired
concentrations for the calibration curve.

2. Use Class A volumetric flasks and pipettes for all dilutions to ensure accuracy.

3. Prepare fresh working solutions daily or as determined by stability studies. The stability of
pesticide standard solutions can be affected by the solvent, concentration, and exposure
to light[2].
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Sample Preparation: Extraction and Cleanup

Objective: To extract Akton from a sample matrix and remove interfering components prior to
instrumental analysis. The following is a general protocol for a solid matrix like soil.

Materials:
o Sample (e.qg., soil, water, biological tissue)
e Homogenizer or blender
e Centrifuge
o Extraction solvent (e.g., acetone, acetonitrile)
e Solid-Phase Extraction (SPE) cartridges (e.g., C18) or QUEChERS kits
e Sodium sulfate (anhydrous)
» Rotary evaporator or nitrogen evaporator
Protocol (General for Soil):
o Extraction:
1. Weigh a representative homogenized sample (e.g., 10 g of soil) into a centrifuge tube.
2. Add a suitable volume of extraction solvent (e.g., 20 mL of acetone).
3. Vortex or shake vigorously for a specified time (e.g., 30 minutes).
4. Centrifuge the sample to separate the solid and liquid phases.
5. Carefully collect the supernatant (the liquid extract).
6. Repeat the extraction process on the solid residue and combine the supernatants.

e Cleanup (using SPE):
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1. Condition the SPE cartridge according to the manufacturer's instructions.

2. Load the combined extract onto the conditioned cartridge.

3. Wash the cartridge with a weak solvent to remove interferences.

4. Elute Akton from the cartridge with a stronger solvent.

5. Dry the eluate by passing it through a small column of anhydrous sodium sulfate.

6. Concentrate the cleaned extract to a final volume (e.g., 1 mL) using a rotary or nitrogen
evaporator.

Instrumental Analysis: Gas Chromatography-Mass
Spectrometry (GC-MS)

Objective: To separate, identify, and quantify Akton in the prepared sample extract. Gas
chromatography is a widely used technique for pesticide residue analysis[4].

Instrumentation and Conditions (Example):

Gas Chromatograph: Agilent 8890 GC or equivalent[5]

e Mass Spectrometer: Triple quadrupole mass spectrometer

 Injector: Split/splitless inlet

e Column: HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 pm film thickness
o Carrier Gas: Helium at a constant flow rate

e Oven Temperature Program:

(¢]

Initial temperature: 70 °C, hold for 2 minutes

[¢]

Ramp: 25 °C/minute to 150 °C, hold for O minutes

[¢]

Ramp: 3 °C/minute to 200 °C, hold for O minutes
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o Ramp: 8 °C/minute to 280 °C, hold for 10 minutes

e Injection Volume: 1 uL
« lonization Mode: Electron lonization (EI)

e Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantification, with precursor and
product ions specific to Akton.

Signaling Pathway and Experimental Workflow

Visualization
Mechanism of Action: Acetylcholinesterase Inhibition

Akton, as an organophosphate insecticide, exerts its toxic effect through the inhibition of the
enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the
neurotransmitter acetylcholine (ACh) in the synaptic cleft. Inhibition of AChE leads to an
accumulation of ACh, resulting in continuous nerve stimulation, which can lead to paralysis and
death in insects.
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Mechanism of Acetylcholinesterase Inhibition by Akton.

Experimental Workflow for Akton Analysis

The following diagram illustrates the typical workflow for the analysis of Akton in an

environmental sample.
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General workflow for the analysis of Akton insecticide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

